Cas no 33696-40-1 (2-(quinolin-2-yl)propan-2-ol)

2-(Quinolin-2-yl)propan-2-ol is a versatile quinoline-derived compound featuring a tertiary alcohol functional group. Its molecular structure, incorporating both a quinoline heterocycle and a hydroxyl-bearing carbon center, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential utility in the development of ligands, catalysts, and biologically active molecules due to its ability to participate in hydrogen bonding and coordinate with metals. Its sterically hindered alcohol group enhances stability while allowing for selective functionalization. The quinoline moiety further contributes to its applicability in medicinal chemistry, particularly in the design of antimalarial and anticancer agents. This compound is typically handled under inert conditions due to its sensitivity to oxidation.
2-(quinolin-2-yl)propan-2-ol structure
2-(quinolin-2-yl)propan-2-ol structure
Product Name:2-(quinolin-2-yl)propan-2-ol
CAS No:33696-40-1
MF:C12H13NO
MW:187.237723112106
CID:6070356
PubChem ID:12271199
Update Time:2025-06-08

2-(quinolin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinemethanol, α,α-dimethyl-
    • 2-(Quinolin-2-yl)propan-2-ol
    • 33696-40-1
    • EN300-1830219
    • 2-(quinolin-2-yl)propan-2-ol
    • Inchi: 1S/C12H13NO/c1-12(2,14)11-8-7-9-5-3-4-6-10(9)13-11/h3-8,14H,1-2H3
    • InChI Key: CLBGBMTXSMVRAF-UHFFFAOYSA-N
    • SMILES: C(C1C=CC2C=CC=CC=2N=1)(O)(C)C

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Melting Point: 64-65 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 120-125 °C(Press: 0.2-0.3 Torr)
  • pka: 14.43±0.29(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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